Cas no 1194030-71-1 (1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester
• CAS No: 1194030-71-1
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• MDL: MFCD33022248
• CID: 5098024
• PubChem ID: 66773211
• Update Time: 2025-08-05

1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester
• 2-(benzyloxymethyl)-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylic acid
• D96584
• 2-((benzyloxy)methyl)-1-(tert-butoxycarbonyl) pyrrolidine-2-carboxylic acid
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-2-(phenylmethoxymethyl)pyrrolidine-2-carboxylic acid
• PB39822
• SCHEMBL703326
• PS-16003
• 2-(Benzyloxymethyl)-1-tert-butoxycarbonyl-pyrrolidine-2-carboxylicacid
• 1194030-71-1
• MFCD33022248
• CS-0309536
• 2-((benzyloxy)methyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• GDEBINCKVAQTKX-UHFFFAOYSA-N
• 1-Boc-2-[(benzyloxy)methyl]pyrrolidine-2-carboxylic Acid
• 2-benzyloxymethyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• SY321577
• 2-(benzyloxymethyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD33022248
• Inchi： 1S/C18H25NO5/c1-17(2,3)24-16(22)19-11-7-10-18(19,15(20)21)13-23-12-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,20,21)
• InChI Key： GDEBINCKVAQTKX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(COCC1=CC=CC=C1)C(O)=O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester

1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester (CAS No. 1194030-71-1): A Comprehensive Overview

1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester, identified by the CAS number 1194030-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its ester functional group and the presence of a phenylmethoxy moiety, contribute to its distinctive chemical properties and biological relevance.

The synthesis and characterization of 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester have been subjects of extensive research due to its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's structure incorporates a dimethylethyl group, which is often used to enhance metabolic stability and improve pharmacokinetic profiles in drug candidates. This feature makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in pyrrolidine derivatives as pharmacophores due to their ability to interact with biological targets in unique ways. Studies have shown that compounds containing the pyrrolidine core can exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of the phenylmethoxy group in 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester further enhances its potential by introducing hydrophobic interactions and improving binding affinity to biological receptors.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex molecules. The dicarboxylic acid functionality provides multiple sites for further chemical modification, allowing researchers to tailor the properties of the final product to specific therapeutic needs. This flexibility has made 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester a popular choice for use in combinatorial chemistry libraries and high-throughput screening assays.

Recent advancements in computational chemistry have also highlighted the importance of this compound in drug discovery. Molecular modeling studies have demonstrated that the structural features of 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester allow it to interact effectively with various biological targets. These interactions are critical for designing molecules that can modulate biological pathways and treat a wide range of diseases. The compound's ability to bind selectively to specific proteins has made it a promising candidate for further investigation in drug development.

The pharmacological potential of 1,2-Pyrrolidinedicarboxylic acid, 2-[(phenylmethoxy)methyl]-, 1-(1,1-dimethylethyl) ester has been explored in several preclinical studies. These studies have shown that derivatives of this compound exhibit promising activities against various disease models. For instance, research has indicated that certain analogs may have therapeutic benefits in neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. Additionally, the compound's structural motifs have been found to be relevant in developing treatments for metabolic diseases and cancer.

The synthetic pathways for preparing CAS No. 1194030-71-1 have been optimized to ensure high yields and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the overall yield but also minimize side reactions that could compromise the integrity of the final product.

In conclusion,[CAS No:1194030-71-1] plays a crucial role in modern pharmaceutical research due to its versatile structural features and potential biological activities. The combination of its ester group,[dimethylethyl group],[phenylmethoxy moiety],[dicarboxylic acid functionality],[ester],[dimethylethyl group],[phenylmethoxy moiety],[ester],[dimethylethyl group],[phenylmethoxy moiety],[ester],[dimethylethyl group],[phenylmethoxy moiety] provides a rich foundation for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,CAS No:1194030-71-1] will undoubtedly remain at the forefront of pharmaceutical innovation.